Cas no 712345-24-9 (1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine)

• Product Name: 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine
• CAS No: 712345-24-9
• MF: C₁₆H₂₂FN₃O₃S
• MW: 355.427586078644
• CID: 5940772
• PubChem ID: 1094977
• Update Time: 2025-09-23

1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine
• [4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-piperidin-1-ylmethanone
• VU0606959-1
• 712345-24-9
• (4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)(piperidin-1-yl)methanone
• 4-[(4-fluorophenyl)sulfonyl]piperazinyl piperidyl ketone
• CCG-342320
• AKOS000604711
• F3238-0132
• Z237911318

• Inchi： 1S/C16H22FN3O3S/c17-14-4-6-15(7-5-14)24(22,23)20-12-10-19(11-13-20)16(21)18-8-2-1-3-9-18/h4-7H,1-3,8-13H2
• InChI Key： BSHHQNMUMVKPPT-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(N1CCCCC1)=O

Computed Properties

• Exact Mass: 355.137
• Monoisotopic Mass: 355.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine

Research Brief on 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine (CAS: 712345-24-9): Recent Advances and Applications

1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine (CAS: 712345-24-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and piperazine-based scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine involves a multi-step process that includes the sulfonylation of 4-fluorobenzenesulfonyl chloride with piperazine derivatives, followed by carbamoylation with piperidine-1-carbonyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological evaluations. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity, which are critical for subsequent biological studies.

In vitro studies have demonstrated that 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Notably, it has shown selective inhibition of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its ability to disrupt the interaction between MDM2 and p53, a critical PPI in cancer therapeutics, thereby promoting p53-mediated apoptosis in cancer cells.

Recent pharmacokinetic studies in rodent models have revealed favorable absorption and distribution profiles for 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine, with moderate plasma half-life and good bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design derivatives with enhanced potency and selectivity.

The therapeutic potential of this compound extends beyond inflammation and oncology. Emerging research suggests its applicability in neurodegenerative diseases, where its ability to cross the blood-brain barrier (BBB) and modulate neuroinflammatory pathways is being explored. Furthermore, its role as a scaffold for the development of dual-targeting agents is under investigation, aiming to address multifactorial diseases such as Alzheimer's and rheumatoid arthritis.

In conclusion, 1-(4-fluorobenzenesulfonyl)-4-(piperidine-1-carbonyl)piperazine (CAS: 712345-24-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research efforts are focused on elucidating its mechanistic details, optimizing its pharmacological properties, and expanding its therapeutic applications. The compound's unique structural features and broad biological activity make it a valuable candidate for further development and clinical translation.